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Compound of Interest

Compound Name:
2-Methoxyphenyl (4-

chlorophenoxy)acetate

Cat. No.: B325564

Get Quote

Disclaimer: Information regarding "2-Methoxyphenyl (4-chlorophenoxy)acetate" is not

readily available in public databases. This guide focuses on the isomeric compound, 4-

Methoxyphenyl (4-chlorophenoxy)acetate (CAS Number: 443307-77-5), for which limited data

exists. The physical properties listed are predicted and have not been experimentally verified.

This technical guide provides a summary of the known chemical properties and theoretical

experimental protocols for 4-Methoxyphenyl (4-chlorophenoxy)acetate, intended for

researchers, scientists, and professionals in drug development.

Core Chemical Properties
The fundamental chemical and physical properties of 4-Methoxyphenyl (4-

chlorophenoxy)acetate are summarized below. It is important to note that the boiling point and

density are computationally predicted values.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Due to the limited availability of specific experimental data for 4-Methoxyphenyl (4-

chlorophenoxy)acetate, the following protocols are proposed based on general principles of

organic synthesis and analysis for similar compounds.

Hypothetical Synthesis: Esterification of 4-
chlorophenoxyacetic acid
A plausible method for the synthesis of 4-Methoxyphenyl (4-chlorophenoxy)acetate is the

esterification of 4-chlorophenoxyacetic acid with 4-methoxyphenol. This can be achieved

through several standard methods, such as Fischer esterification or by using a coupling agent.

A common laboratory-scale synthesis could involve the following steps:

Activation of the Carboxylic Acid: 4-chlorophenoxyacetic acid can be converted to its more

reactive acid chloride. To a solution of 4-chlorophenoxyacetic acid in a dry, inert solvent such

as dichloromethane or toluene, an excess of a chlorinating agent like thionyl chloride (SOCl₂)

or oxalyl chloride ((COCl)₂) is added, often with a catalytic amount of N,N-dimethylformamide

(DMF). The reaction is typically stirred at room temperature or gently heated until the

evolution of gas ceases. The excess chlorinating agent and solvent are then removed under

reduced pressure to yield the crude 4-chlorophenoxyacetyl chloride.

Esterification Reaction: The crude 4-chlorophenoxyacetyl chloride is dissolved in a dry, non-

protic solvent (e.g., dichloromethane, tetrahydrofuran). To this solution, an equimolar amount

of 4-methoxyphenol is added, followed by a non-nucleophilic base such as triethylamine or
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pyridine to act as a scavenger for the HCl byproduct. The reaction mixture is stirred, typically

at room temperature, and monitored for completion using a suitable technique like Thin

Layer Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is washed sequentially with

a dilute acid (e.g., 1M HCl) to remove the base, a dilute base (e.g., saturated NaHCO₃

solution) to remove any unreacted acid, and brine. The organic layer is then dried over an

anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is evaporated under

reduced pressure. The resulting crude product can be purified by recrystallization from a

suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) or by column

chromatography on silica gel.

Proposed Analytical Method: High-Performance Liquid
Chromatography (HPLC)
For the analysis of 4-Methoxyphenyl (4-chlorophenoxy)acetate, a reverse-phase HPLC method

would be appropriate, given its aromatic and ester functionalities.

Column: A C18 stationary phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is

recommended.

Mobile Phase: A gradient elution with acetonitrile and water, both containing 0.1% formic

acid, would likely provide good separation. A typical gradient could start from 50:50

acetonitrile:water and increase to 95:5 acetonitrile:water over 20 minutes.

Flow Rate: A flow rate of 1.0 mL/min is standard.

Detection: UV detection at a wavelength of 254 nm or 280 nm should be suitable due to the

presence of aromatic rings.

Temperature: The column should be maintained at a constant temperature, for example,

25°C, to ensure reproducibility.

Mandatory Visualizations
Logical Workflow for Hypothetical Synthesis
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The following diagram illustrates the proposed logical workflow for the synthesis of 4-

Methoxyphenyl (4-chlorophenoxy)acetate.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

A proposed workflow for the synthesis of 4-Methoxyphenyl (4-chlorophenoxy)acetate.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity or any associated

signaling pathways for 4-Methoxyphenyl (4-chlorophenoxy)acetate. Research into the

biological effects of this compound would be a novel area of investigation. Compounds with

similar structural motifs, such as phenoxyacetates, have been explored for various biological

activities, including herbicidal and pharmaceutical applications.

Safety Information
Specific safety data for 4-Methoxyphenyl (4-chlorophenoxy)acetate is not available. As with any

laboratory chemical with unknown toxicological properties, it should be handled with care.

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), are essential. Work should be conducted in a well-

ventilated area or a fume hood. For related compounds like 4-methoxyphenylacetic acid,

hazards include being harmful if swallowed, causing skin irritation, and causing serious eye

damage.[3] Similar precautions should be taken for its ester derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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